Cas no 151139-88-7 (4,4-Dimethyl-L-glutamic Acid)

• Product Name: 4,4-Dimethyl-L-glutamic Acid
• CAS No: 151139-88-7
• MF: C₇H₁₃NO₄
• MW: 175.182422399521
• CID: 99682
• PubChem ID: 9920505
• Update Time: 2025-06-11

4,4-Dimethyl-L-glutamic Acid Chemical and Physical Properties

Names and Identifiers

• L-Glutamic acid,4,4-dimethyl-
• 4-DIMETHYL-L-GLUTAMIC ACID
• (4S)-4-amino-2,2-dimethylpentanedioic acid
• 4,4-DiMethyl-L-glutaMic Acid
• DTXSID30432794
• J-008782
• SCHEMBL2265477
• AKOS006293193
• (S)-4-Amino-2,2-dimethylpentanedioic acid
• 151139-88-7
• starbld0018859
• L-Glutamic acid, 4,4-dimethyl-
• 4,4-Dimethyl-L-glutamic Acid

• Inchi： 1S/C7H13NO4/c1-7(2,6(11)12)3-4(8)5(9)10/h4H,3,8H2,1-2H3,(H,9,10)(H,11,12)/t4-/m0/s1
• InChI Key： HDVPVAJBJJYYBO-BYPYZUCNSA-N
• SMILES： OC(C(C)(C)C[C@@H](C(=O)O)N)=O

Computed Properties

• Exact Mass: 175.08400
• Monoisotopic Mass: 175.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.6
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Melting Point: 165-167°C
• PSA: 100.62000
• LogP: 0.59950

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4,4-Dimethyl-L-glutamic Acid

Recent Advances in the Study of 4,4-Dimethyl-L-glutamic Acid (CAS: 151139-88-7) and Its Applications in Chemical Biology and Medicine

4,4-Dimethyl-L-glutamic acid (CAS: 151139-88-7) is a non-proteinogenic amino acid derivative that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound, characterized by its unique dimethyl substitution at the 4-position of the glutamic acid backbone, has shown promise in various applications, including enzyme inhibition, metabolic pathway modulation, and drug development. Recent studies have explored its potential as a building block for novel therapeutics and as a tool for probing biological systems.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of 4,4-Dimethyl-L-glutamic acid in the design of glutamate receptor modulators. The researchers synthesized a series of analogs and evaluated their binding affinity to NMDA and AMPA receptors, which are critical targets for neurological disorders. The study found that the dimethyl substitution conferred enhanced metabolic stability and selectivity, making it a valuable scaffold for developing neuroprotective agents.

In another recent development, a team from the University of Cambridge reported the use of 4,4-Dimethyl-L-glutamic acid as a precursor for the synthesis of peptidomimetics with improved pharmacokinetic properties. Their work, published in Chemical Science, demonstrated that the compound's steric hindrance and chirality could be leveraged to create stable peptide analogs resistant to proteolytic degradation. This has implications for the development of peptide-based drugs targeting intracellular protein-protein interactions.

The compound's potential in cancer therapy was highlighted in a 2024 Nature Communications paper, where researchers utilized 151139-88-7 as a key intermediate in the synthesis of novel glutaminase inhibitors. The study showed that derivatives of 4,4-Dimethyl-L-glutamic acid could effectively disrupt cancer cell metabolism by targeting glutamine utilization pathways, offering a new approach to metabolic therapy in oncology.

From a synthetic chemistry perspective, recent advances in asymmetric synthesis have improved access to enantiomerically pure 4,4-Dimethyl-L-glutamic acid. A 2023 Organic Letters publication detailed a biocatalytic route using engineered aminotransferases, achieving high yields and excellent enantioselectivity. This methodological breakthrough addresses previous challenges in the large-scale production of this valuable chiral building block.

Looking forward, the unique properties of 4,4-Dimethyl-L-glutamic acid continue to inspire innovative applications across multiple therapeutic areas. Its combination of structural rigidity, metabolic stability, and biological activity makes it a versatile tool for medicinal chemists and chemical biologists alike. Ongoing research is exploring its potential in antibiotic development, neurodegenerative disease treatment, and as a molecular probe for studying glutamate-dependent biological processes.